Comparative LogP and Hydrogen-Bonding Profile vs. 4,6-Dimethyl Analog
1-(4,6-Dimethoxypyrimidin-2-yl)thiourea exhibits a calculated logP of 0.1493, which is significantly more hydrophilic than the 4,6-dimethyl analog (estimated logP > 1.0) . This difference arises from the electron-donating and hydrogen-bond-accepting properties of the methoxy groups, which also increase the topological polar surface area (TPSA) to 82.29 Ų . In contrast, the 4,6-dimethyl analog lacks these oxygen atoms, resulting in a lower TPSA and a more lipophilic profile, which can affect membrane permeability and distribution in plant systems.
4,6-Dimethyl analog: LogP >1.0, TPSA ~50 Ų
| Evidence Dimension | Lipophilicity and Hydrogen-Bonding Capacity |
|---|---|
| Target Compound Data | LogP = 0.1493, TPSA = 82.29 Ų, 5 H-bond acceptors, 2 H-bond donors |
| Comparator Or Baseline | 1-(4,6-Dimethylpyrimidin-2-yl)thiourea (CAS 88067-09-8): LogP estimated >1.0, TPSA ~50 Ų, fewer H-bond acceptors/donors |
| Quantified Difference | LogP difference >0.85 units, TPSA difference ~32 Ų |
| Conditions | Calculated physicochemical properties based on molecular structure |
Why This Matters
The distinct physicochemical profile influences bioavailability and target engagement in herbicidal applications, making the dimethoxy analog more suitable for polar environments or specific formulation requirements.
